Cas no 1261729-35-4 (3-Chloro-5'-fluoro-2'-iodopropiophenone)

• Product Name: 3-Chloro-5'-fluoro-2'-iodopropiophenone
• CAS No: 1261729-35-4
• MF: C₉H₇ClFIO
• MW: 312.507157564163
• CID: 4965510
• Update Time: 2025-05-26

3-Chloro-5'-fluoro-2'-iodopropiophenone Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5'-fluoro-2'-iodopropiophenone

• Inchi： 1S/C9H7ClFIO/c10-4-3-9(13)7-5-6(11)1-2-8(7)12/h1-2,5H,3-4H2
• InChI Key： DCLCRSRHNWQPSF-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1C(CCCl)=O)F

Computed Properties

• Exact Mass: 311.92142 g/mol
• Monoisotopic Mass: 311.92142 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 17.1
• Molecular Weight: 312.50

Additional information on 3-Chloro-5'-fluoro-2'-iodopropiophenone

3-Chloro-5'-fluoro-2'-iodopropiophenone: A Comprehensive Overview

3-Chloro-5'-fluoro-2'-iodopropiophenone, identified by the CAS number 1261729-35-4, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a propiophenone backbone substituted with chlorine, fluorine, and iodine atoms at specific positions. The presence of these halogens imparts distinct chemical and physical properties, making it a valuable compound in both academic research and industrial applications.

The synthesis of 3-Chloro-5'-fluoro-2'-iodopropiophenone involves a series of carefully designed organic reactions. Recent advancements in synthetic chemistry have enabled researchers to optimize the synthesis pathways, ensuring higher yields and better purity. For instance, the use of transition metal catalysts in coupling reactions has significantly improved the efficiency of constructing the iodinated aromatic ring. This compound is often synthesized via a multi-step process that includes nucleophilic substitution, electrophilic substitution, and oxidation reactions.

One of the most notable features of 3-Chloro-5'-fluoro-2'-iodopropiophenone is its role as an intermediate in the synthesis of bioactive molecules. The compound's structure allows for further functionalization, enabling the creation of derivatives with enhanced pharmacological properties. Recent studies have highlighted its potential as a precursor in the development of novel antibiotics and anticancer agents. The halogen substituents, particularly iodine, play a critical role in modulating the compound's reactivity and bioavailability.

In addition to its role in drug discovery, 3-Chloro-5'-fluoro-2'-iodopropiophenone has found applications in materials science. Its ability to form stable coordination complexes with transition metals makes it a promising candidate for use in catalysis and sensor technologies. Researchers have recently explored its potential as a ligand in homogeneous catalysis, where it has demonstrated exceptional efficiency in promoting key organic transformations such as cross-coupling reactions.

The chemical stability of 3-Chloro-5'-fluoro-2'-iodopropiophenone is another attribute that contributes to its versatility. The compound exhibits remarkable thermal stability, which is crucial for its use in high-temperature applications. Furthermore, its solubility properties make it suitable for various solvent systems, facilitating its use in both laboratory-scale experiments and large-scale industrial processes.

From an environmental perspective, the eco-friendly synthesis and application of 3-Chloro-5'-fluoro-2'-iodopropiophenone have been gaining attention. Recent studies have focused on developing sustainable methods for its production, including the use of renewable feedstocks and energy-efficient reaction conditions. These efforts align with global initiatives aimed at reducing the environmental footprint of chemical manufacturing.

In conclusion, 3-Chloro-5'-fluoro-2'-iodopropiophenone, CAS No. 1261729-35-4, stands as a testament to the ingenuity of modern organic chemistry. Its unique structure, versatile properties, and wide-ranging applications continue to make it an essential compound in both research and industry. As advancements in synthetic methods and material science progress, the potential for new discoveries and innovations involving this compound remains vast.